4-[(4-Methoxybenzyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[(4-methoxyphenyl)methylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C12H15NO4/c1-17-10-4-2-9(3-5-10)8-13-11(14)6-7-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: UCWWQJUWQZSRDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCC(=O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• CAS No.: 724736-17-8

Description

4-[(4-Methoxybenzyl)amino]-4-oxobutanoic acid (MOBA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white solid at room temperature and has a molecular formula of C11H14NO3. MOBA has been used in a wide range of studies, from studying its biochemical and physiological effects to its use in various lab experiments.

Scientific Research Applications

Peptide Synthesis

The derivatives of 4-[(4-Methoxybenzyl)amino]-4-oxobutanoic acid, specifically Fmoc-N-(2-hydroxy-4-methoxybenzyl)amino acids, have been effectively utilized in peptide synthesis. These derivatives introduce the 2-hydroxy-4-methoxybenzyl (Hmb) backbone protection, inhibiting aggregation due to hydrogen-bond interchain association in peptides with difficult sequences. The use of these derivatives results in higher yield and purity of the synthesized peptides (Zeng et al., 2009).

Chemical Analysis

Monoclonal antibodies developed using a conjugate of 4-[(4-hydroxy-3-methoxybenzyl) amino]-4-oxobutanoic acid have been used for the quantitative determination of major capsaicinoids in serum through methods like competitive indirect enzyme-linked immunosorbent assay (icELISA) and time-resolved fluorescent immunochromatographic assay (TRFICA). These methods have been proven effective for rapid on-site analysis of capsaicinoids in serum samples (Yang et al., 2016).

Molecular Studies

The compound has been used in the study of molecular structures and interactions. For instance, 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid was synthesized, and its structure was confirmed through various methods, including IR and NMR spectroscopy and single crystal X-ray diffraction studies. The study also involved computational methods to understand the compound's molecular structure, properties like first hyperpolarizability, and stability arising from hyper-conjugative interactions (Raju et al., 2015).

Drug Synthesis and Evaluation

The compound has been used in synthesizing and evaluating new drugs. For example, a study synthesized 4-Amino-3-p-methoxybenzyl-5-oxo-4,5-dihydro-1,2,4-triazol-1-yl-acetic acid ethyl ester and evaluated its anticancer activity against a panel of cell lines derived from various cancer types. The research provided valuable insights into the potential therapeutic applications of the synthesized compound (Bekircan et al., 2008).